Cas no 808-12-8 (1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl-)

• Product Name: 1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl-
• CAS No: 808-12-8
• MF: C₂₈H₂₆O₂
• MW: 394.504848003387
• MDL: MFCD00026012
• CID: 720977
• PubChem ID: 87564737
• Update Time: 2025-10-29

1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl-
• 1,2-Bis(4-methylphenyl)-1,2-diphenyl-1,2-ethanediol
• 1,2-bis(4-methylphenyl)-1,2-diphenylethane-1,2-diol
• 1,2-Diphenyl-1,2-di(p-tolyl)-1,2-ethanediol
• 1,2-Bis(4-methylphenyl)-1,2-diphenyl-1,2-ethanediol (ACI)
• 1,2-Ethanediol, 1,2-diphenyl-1,2-di-p-tolyl- (6CI, 7CI, 8CI)
• B1849
• 1,2-Ethanediol, 1,2-bis(4-methylphenyl)-1,2-diphenyl-
• CS-0363738
• 808-12-8
• DB-056463
• AKOS024430361
• 1,2-diphenyl-1,2-dip-tolylethane-1,2-diol
• 1,2-Bis(4-methylphenyl)1,2-diphenyl-1,2-ethanediol
• 1,2-bis(p-methylphenyl)-1,2-diphenyl-1,2-ethanediol
• 1,2-Diphenyl-1,2-di-p-tolylethane-1,2-diol
• MFCD00026012
• SCHEMBL7768882
• T71342
• DTXSID50404872

• MDL： MFCD00026012
• Inchi： 1S/C28H26O2/c1-21-13-17-25(18-14-21)27(29,23-9-5-3-6-10-23)28(30,24-11-7-4-8-12-24)26-19-15-22(2)16-20-26/h3-20,29-30H,1-2H3
• InChI Key： YOCSNHRJFCUGEU-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C)=CC=1)(C1C=CC=CC=1)O)(C1C=CC(C)=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 394.19300
• Monoisotopic Mass: 394.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.165
• Melting Point: 155.0 to 158.0 deg-C
• Boiling Point: 534.1°C at 760 mmHg
• Flash Point: 232.4°C
• Refractive Index: 1.633
• PSA: 40.46000
• LogP: 5.47540
• Solubility: Not determined

Additional information on 1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl-

Comprehensive Guide to 1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl- (CAS No. 808-12-8)

1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl- (CAS No. 808-12-8) is a specialized organic compound with a unique molecular structure. This compound, often referred to in research and industrial applications, features a central 1,2-ethanediol backbone substituted with 4-methylphenyl and diphenyl groups. Its molecular formula and structural complexity make it a subject of interest in advanced chemical synthesis and material science.

The compound’s CAS No. 808-12-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Researchers often explore its properties, such as solubility, thermal stability, and reactivity, to determine its suitability for various applications. The presence of aromatic rings (4-methylphenyl and diphenyl) contributes to its potential use in high-performance polymers and liquid crystal formulations.

In recent years, the demand for advanced materials has surged, driven by innovations in electronics, coatings, and specialty chemicals. 1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl- has garnered attention for its potential role in these fields. For instance, its structural features align with the development of organic semiconductors, a hot topic in renewable energy and flexible electronics. This connection to cutting-edge technology makes it a relevant subject for researchers and industry professionals alike.

Another area of interest is the compound’s application in photovoltaic materials. With the global push toward sustainable energy solutions, materials like 1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl- are being studied for their light-absorption and charge-transport properties. These studies often appear in scientific literature, addressing common queries such as "How can aromatic diols improve solar cell efficiency?" or "What are the latest advancements in organic photovoltaic materials?"

The synthesis of 1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl- typically involves multi-step organic reactions, including esterification and Grignard reactions. These processes are frequently discussed in academic forums, with researchers sharing optimization techniques to improve yield and purity. Such discussions are valuable for chemists seeking to scale up production or modify the compound for specific applications.

From a commercial perspective, the market for specialty chemicals like this compound is expanding. Companies involved in high-performance materials and advanced coatings are increasingly sourcing such chemicals to meet the demands of innovative product development. This trend is reflected in search engine queries, where terms like "buy 1,2-Ethanediol derivatives" or "suppliers of diphenyl-substituted diols" are gaining traction.

Safety and handling of 1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl- are also critical topics. While it is not classified as a hazardous material, proper storage and handling protocols are essential to maintain its stability. Laboratories and manufacturers often search for guidelines on "safe handling of aromatic diols" or "storage conditions for CAS 808-12-8," emphasizing the need for clear, accessible information.

In conclusion, 1,2-Ethanediol,1,2-bis(4-methylphenyl)-1,2-diphenyl- (CAS No. 808-12-8) represents a versatile and scientifically significant compound. Its applications in organic electronics, photovoltaics, and material science highlight its relevance in modern research and industry. As advancements in these fields continue, the demand for specialized chemicals like this is expected to grow, making it a key area of focus for chemists and engineers worldwide.